Simiarenol acetate
Simiarenol acetate
Brand Name:
Vulcanchem
CAS No.:
4965-99-5
VCID:
VC0109754
InChI:
InChI=1S/C32H52O2/c1-20(2)22-10-13-25-29(22,6)16-18-32(9)26-14-11-23-24(30(26,7)17-19-31(25,32)8)12-15-27(28(23,4)5)34-21(3)33/h11,20,22,24-27H,10,12-19H2,1-9H3/t22-,24-,25-,26+,27+,29-,30+,31+,32-/m1/s1
SMILES:
CC(C)C1CCC2C1(CCC3(C2(CCC4(C3CC=C5C4CCC(C5(C)C)OC(=O)C)C)C)C)C
Molecular Formula:
C32H52O2
Molecular Weight:
468.766
Simiarenol acetate
CAS No.: 4965-99-5
Reference Standards
VCID: VC0109754
Molecular Formula: C32H52O2
Molecular Weight: 468.766
CAS No. | 4965-99-5 |
---|---|
Product Name | Simiarenol acetate |
Molecular Formula | C32H52O2 |
Molecular Weight | 468.766 |
IUPAC Name | [(3R,3aR,5aR,5bS,9S,11aS,11bR,13aS,13bR)-3a,5a,8,8,11b,13a-hexamethyl-3-propan-2-yl-1,2,3,4,5,5b,6,9,10,11,11a,12,13,13b-tetradecahydrocyclopenta[a]chrysen-9-yl] acetate |
Standard InChI | InChI=1S/C32H52O2/c1-20(2)22-10-13-25-29(22,6)16-18-32(9)26-14-11-23-24(30(26,7)17-19-31(25,32)8)12-15-27(28(23,4)5)34-21(3)33/h11,20,22,24-27H,10,12-19H2,1-9H3/t22-,24-,25-,26+,27+,29-,30+,31+,32-/m1/s1 |
Standard InChIKey | MBVFYSHTXNMYNB-BFIMAXGYSA-N |
SMILES | CC(C)C1CCC2C1(CCC3(C2(CCC4(C3CC=C5C4CCC(C5(C)C)OC(=O)C)C)C)C)C |
Appearance | Powder |
Last Modified | Aug 20 2021 |
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